Cas no 929301-99-5 (tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate)

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate structure

929301-99-5 structure

Product Name:tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate

CAS No:929301-99-5

MF:C₁₉H₂₈N₂O₂

MW:316.437825202942

MDL:MFCD11111843

CID:796741

PubChem ID:45790087

Update Time:2024-10-26

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,7-Diazaspiro[3.5]nonane-2-carboxylicacid, 7-(phenylmethyl)-, 1,1-dimethylethyl ester
- N-Boc-7-Benzyl-2,7-diazaspiro[3.5]nonane
- tert-butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- 1,1-Dimethylethyl 7-(phenylmethyl)-2,7-diazaspiro[3.5]nonane-2-carboxylate (ACI)
- tert-butyl7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- MTPQMAJDIOUCHT-UHFFFAOYSA-N
- AKOS015888714
- CS-M1265
- SY110967
- 7-Benzyl-2-Boc-2,7-diazaspiro[3.5]nonane
- MFCD11111843
- AS-813/43502106
- DB-079440
- 929301-99-5
- SCHEMBL2381460
- 7-Benzyl-2,7-diazaspiro[3.5]nonane, N2-BOC protected
- DTXSID50672216
- MB09373
- DS-0435
- tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- MDL： MFCD11111843
- Inchi： 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-14-19(15-21)9-11-20(12-10-19)13-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3
- InChI Key： MTPQMAJDIOUCHT-UHFFFAOYSA-N
- SMILES： O=C(N1CC2(CCN(CC3C=CC=CC=3)CC2)C1)OC(C)(C)C

Computed Properties

Exact Mass: 316.21500
Monoisotopic Mass: 316.215
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.8A^2
XLogP3: 3

Experimental Properties

Density: 1.12
Boiling Point: 413.7°C at 760 mmHg
Flash Point: 204°C
Refractive Index: 1.569
PSA: 32.78000
LogP: 3.39530

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	076440-250mg	N-Boc-7-Benzyl-2,7-diazaspiro[3.5]nonane	929301-99-5	95%	250mg	￡299.00	2022-03-01
Fluorochem	076440-1g	N-Boc-7-Benzyl-2,7-diazaspiro[3.5]nonane	929301-99-5	95%	1g	￡746.00	2022-03-01
Chemenu	CM139611-1g	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	95%	1g	$439	2021-08-05
TRC	B625970-25mg	N-Boc-7-benzyl-2,7-diazaspiro[3.5]nonane	929301-99-5		25mg	$ 167.00	2023-04-18
TRC	B625970-50mg	N-Boc-7-benzyl-2,7-diazaspiro[3.5]nonane	929301-99-5		50mg	$ 276.00	2023-04-18
TRC	B625970-100mg	N-Boc-7-benzyl-2,7-diazaspiro[3.5]nonane	929301-99-5		100mg	$ 414.00	2023-04-18
TRC	B625970-250mg	N-Boc-7-benzyl-2,7-diazaspiro[3.5]nonane	929301-99-5		250mg	$ 741.00	2023-04-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B876350-250mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	91%	250mg	￥5,419.80	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AO907-200mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98+%	200mg	1323.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AO907-50mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98+%	50mg	528.0CNY	2021-08-04

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Production Method

Production Method 1

24424-99-5

162686-53-5

929301-99-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; < 0 °C; < 10 °C; overnight, rt
1.2 Reagents: Water ; < 10 °C; 1 h
1.3 overnight, rt

Reference

: Preparation of novel diazaspiroalkanes for treatment of CCR8 mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

24424-99-5

135380-52-8

929301-99-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 60 h, rt

Reference

: Preparation of lactam acetamides as calcium channel blockers

, World Intellectual Property Organization, , ,

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Raw materials

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Preparation Products

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (929301-99-5)

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:929301-99-5)tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate

Order Number:A23238

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:02

Price ($):284.0

Email:sales@amadischem.com

Product Official Link

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Related Literature

1. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita

Related Categories

929301-99-5 (tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate) Related Products

Recommended suppliers